[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methanamine

• IUPAC Name: (1-cyclopentyl-5-pyridin-4-ylpyrazol-3-yl)methanamine
• InChI: InChI=1S/C14H18N4/c15-10-12-9-14(11-5-7-16-8-6-11)18(17-12)13-3-1-2-4-13/h5-9,13H,1-4,10,15H2
• InChI Key: NGHQJJTYASXPEY-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)N2C(=CC(=N2)CN)C3=CC=NC=C3
• Molecular Formula: C14H18N4
• Molecular Weight: 242.32 g/mol

Description

[1-cyclopentyl-5-(pyridin-4-yl)-1H-pyrazol-3-yl]methanamine is a novel compound with potential applications in scientific research. This compound has been synthesized using various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

Protein Kinase Inhibition

This compound has been studied for its potential as a protein kinase inhibitor . Protein kinases are enzymes that modify other proteins by chemically adding phosphate groups to them. .

Anti-tubercular Activity

Derivatives of this compound have been designed and synthesized to evaluate their anti-tubercular activity. Tuberculosis (TB) remains a major global health problem, and the development of new anti-TB drugs is crucial. .

Janus Kinase (JAK) Inhibition

The compound has been identified as an impurity in the synthesis of Ruxolitinib , a selective inhibitor of Janus kinase (JAK1 and JAK2). JAK inhibitors have therapeutic applications in the treatment of myeloproliferative neoplasms and psoriasis. .

Molecular Shape Studies

In the context of molecular shape studies, the compound has been used to understand the importance of planarity in the inhibitory potency of protein kinase inhibitors. .

Pharmacokinetics and Drug Development

The compound’s derivatives are also valuable in pharmacokinetic studies, which are essential for understanding the absorption, distribution, metabolism, and excretion (ADME) of pharmaceuticals. .

Impurity Profiling in Pharmaceutical Manufacturing

In pharmaceutical manufacturing, the compound serves as an impurity standard for quality control. Impurity profiling is critical to ensure the safety and efficacy of pharmaceutical products. .

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrrolopyrazine derivatives, have been known to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, antiviral, antifungal, antioxidant, antitumor, and kinase inhibitory .

Mode of Action

For instance, some pyrrolopyrazine derivatives have shown kinase inhibitory activity .

Biochemical Pathways

For example, some pyrrolopyrazine derivatives have shown to affect antibacterial, antifungal, and antiviral activities .

Result of Action

Related compounds have shown cytotoxic activities against certain cell lines .

Action Environment

Environmental factors can significantly influence the action, efficacy, and stability of a compound. For instance, the multicomponent reaction of malononitrile, hydrogen sulfide, aldehydes, 1-(cyclopent-1-en-1-yl)pyrrolidine, alkylating agents, and triethylamine leads to the formation of new derivatives of 2-alkylsulfanyl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitriles . The reaction represents a profound structural transformation, indicating that the environment in which the reaction takes place can significantly impact the final product .